Cas no 1806821-55-5 (3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide)

• Product Name: 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide
• CAS No: 1806821-55-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4800577
• Update Time: 2025-05-20

3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-5(9)4-3(12)1-2(6(10)13)11-7(4)14/h1,5H,(H2,10,13)(H2,11,12,14)
• InChI Key： DSGOFYZIHNNZCY-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(N)=O)=CC=1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.7
• Topological Polar Surface Area: 92.4

Additional information on 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide

Introduction to 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide (CAS No. 1806821-55-5)

3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1806821-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide, particularly the presence of hydroxyl and difluoromethyl groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The significance of this compound lies in its potential as a precursor or intermediate in the synthesis of novel pharmaceutical agents. Pyridine derivatives are widely studied due to their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The hydroxyl groups in 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide provide opportunities for further functionalization, enabling the creation of more complex molecules with tailored pharmacological profiles. Additionally, the difluoromethyl group is a common pharmacophore in drug design, known for its ability to enhance metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing new therapeutic strategies against emerging diseases and chronic conditions. The compound 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide has been explored in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. Its structural motif suggests that it may interact with key targets such as kinases and transcription factors, which are critical in disease pathogenesis. For instance, studies have indicated that pyridine-based compounds can serve as inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer types.

One of the most compelling aspects of 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide is its versatility in synthetic chemistry. The carboxamide functional group allows for further derivatization via amide bond formation, enabling the creation of peptidomimetics or bioconjugates that can enhance drug delivery systems. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics. Moreover, the presence of multiple chiral centers in its structure offers opportunities for developing enantiomerically pure compounds, which often exhibit improved efficacy and reduced side effects compared to racemic mixtures.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide contribute to this diversity by providing novel scaffolds that can be optimized for specific biological activities. Researchers are particularly interested in how the difluoromethyl group influences pharmacokinetic properties such as bioavailability and half-life. Preclinical data suggest that this moiety can improve metabolic stability by resisting oxidative degradation, thereby extending the duration of action for potential therapeutics.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interactions with proteins such as enzymes and receptors. These simulations have guided experimental efforts by highlighting promising lead compounds that require further optimization. Additionally, virtual screening techniques have enabled high-throughput identification of analogs with enhanced potency or selectivity.

The synthesis of 3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions ensures high yield and purity is crucial for pharmaceutical applications. Recent methodologies have focused on green chemistry principles to develop more sustainable synthetic routes. For example, catalytic processes that minimize waste and energy consumption are being explored to enhance the environmental footprint of drug production.

In conclusion,3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide (CAS No. 1806821-55-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications,3-(Difluoromethyl)-2,4-dihydroxypyridine-6-carboxamide is likely to remain at the forefront of medicinal chemistry innovation.